Cas no 1137735-26-2 (N-[3-(morpholin-4-yl)propyl]aniline)

• Product Name: N-[3-(morpholin-4-yl)propyl]aniline
• CAS No: 1137735-26-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 4572514
• PubChem ID: 59526603
• Update Time: 2025-11-04

N-[3-(morpholin-4-yl)propyl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanamine, N-phenyl-
• N-[3-(morpholin-4-yl)propyl]aniline

• Inchi： 1S/C13H20N2O/c1-2-5-13(6-3-1)14-7-4-8-15-9-11-16-12-10-15/h1-3,5-6,14H,4,7-12H2
• InChI Key： GWOODGLTWCTWTP-UHFFFAOYSA-N
• SMILES： N1(CCCNC2=CC=CC=C2)CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-[3-(morpholin-4-yl)propyl]aniline

N-[3-(morpholin-4-yl)propyl]aniline (CAS No. 1137735-26-2): A Comprehensive Overview

N-[3-(morpholin-4-yl)propyl]aniline (CAS No. 1137735-26-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and pharmaceutical research. This compound, characterized by its unique morpholine and aniline functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which combines a morpholine ring with a propyl linker and an aniline moiety, makes it particularly valuable for applications requiring tailored chemical properties.

The growing interest in N-[3-(morpholin-4-yl)propyl]aniline can be attributed to its role in the development of novel drug candidates and functional materials. Researchers have explored its potential in designing kinase inhibitors, which are critical in targeting various diseases, including cancer and inflammatory disorders. Additionally, its electron-rich aromatic system and hydrogen-bonding capabilities make it a promising candidate for applications in organic electronics and catalysis.

One of the most frequently searched questions about N-[3-(morpholin-4-yl)propyl]aniline relates to its synthetic routes. The compound is typically synthesized through a multi-step process involving the reaction of morpholine with 3-chloropropylamine, followed by coupling with aniline. This method ensures high purity and yield, making it suitable for industrial-scale production. Researchers also investigate alternative synthetic pathways to optimize efficiency and reduce environmental impact, aligning with the global push toward green chemistry.

In the context of pharmaceutical applications, N-[3-(morpholin-4-yl)propyl]aniline has been studied for its potential as a building block in the design of small-molecule therapeutics. Its structural features allow for easy modification, enabling the creation of derivatives with enhanced bioavailability and target specificity. This adaptability has made it a focal point in drug discovery programs, particularly those targeting protein kinases and G-protein-coupled receptors (GPCRs).

The compound's relevance extends beyond pharmaceuticals. In material science, N-[3-(morpholin-4-yl)propyl]aniline is explored for its potential in conductive polymers and photovoltaic materials. Its ability to participate in π-π stacking interactions and form stable complexes with metals makes it a valuable component in the development of advanced materials for energy storage and conversion. This aligns with the increasing demand for sustainable energy solutions, a topic of significant interest in both academic and industrial circles.

Market trends indicate a rising demand for N-[3-(morpholin-4-yl)propyl]aniline, driven by its diverse applications and the expanding pharmaceutical and materials science sectors. Suppliers and manufacturers are focusing on scaling up production while maintaining high standards of purity and quality control. The compound's CAS No. 1137735-26-2 serves as a critical identifier in global trade, ensuring accurate classification and regulatory compliance.

For researchers and industry professionals, understanding the physicochemical properties of N-[3-(morpholin-4-yl)propyl]aniline is essential. The compound exhibits moderate solubility in polar organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), and demonstrates stability under standard laboratory conditions. These properties facilitate its handling and integration into various experimental protocols.

In summary, N-[3-(morpholin-4-yl)propyl]aniline (CAS No. 1137735-26-2) is a multifaceted compound with broad applicability in drug development, material science, and beyond. Its unique structural features and adaptability continue to inspire innovation across multiple disciplines, making it a subject of ongoing research and commercial interest. As the scientific community advances toward more sustainable and efficient solutions, this compound is poised to play a pivotal role in shaping future technologies.